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Compound of Interest

Compound Name: AChE-IN-55

Cat. No.: B12371380

Essential Safety and Handling Guide for AChE-IN-55

This guide provides critical safety and logistical information for the handling and disposal of
AChE-IN-55, an acetylcholinesterase inhibitor. The following procedures and recommendations
are intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and Classification

AChE-IN-55 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] It is crucial to handle this compound with care to avoid accidental ingestion and
environmental contamination.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.

Acute Aquatic Toxicity Category 1

[1]

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects.[1]
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Physical and Chemical Properties

Molecular Formula C38H45N50

Molecular Weight 587.80

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling AChE-IN-
55 to minimize exposure risk. The recommended PPE includes:

o Eye and Face Protection: Safety goggles with side-shields are mandatory to protect against
splashes.[1]

 Skin Protection:
o Gloves: Chemical-resistant protective gloves are required.[1]
o Clothing: An impervious lab coat or other protective clothing should be worn.[1]

» Respiratory Protection: A suitable respirator should be used, especially in areas without
adequate exhaust ventilation.[1]

General laboratory safety equipment, such as an accessible safety shower and eye wash
station, must be available and in working order.[1]

Handling and Storage Protocols
Safe Handling:

Avoid contact with eyes, skin, and clothing.[1]

Prevent inhalation of dust or aerosols by working in a well-ventilated area, preferably with
local exhaust ventilation.[1]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly after handling.[1]
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Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

For long-term stability, store the powder at -20°C and solutions at -80°C.[1]

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

First Aid Measures

In case of exposure, follow these first aid procedures immediately:
 If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth.[1]

o Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts
of water, separating eyelids to ensure thorough rinsing. Seek prompt medical attention.[1]

o Skin Contact: Thoroughly rinse the affected area with plenty of water. Remove contaminated
clothing and shoes and consult a physician.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation if necessary and seek medical attention.[1]

Spill and Disposal Procedures

Spill Management:

Ensure the cleanup is conducted by trained personnel wearing appropriate PPE.

Avoid generating dust.

Collect the spilled material and place it in a suitable container for disposal.

Prevent the substance from entering drains, water courses, or the soil.[1]

Disposal:
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» Dispose of the contents and container at an approved waste disposal facility.[1]
» Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Guides

The following diagrams illustrate the recommended operational workflow for handling AChE-IN-
55 and the general signaling pathway of acetylcholinesterase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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